N-(1-benzyl-4-piperidinyl)-N'-cyclohexylurea

• IUPAC Name: 1-(1-benzylpiperidin-4-yl)-3-cyclohexylurea
• InChI: InChI=1S/C19H29N3O/c23-19(20-17-9-5-2-6-10-17)21-18-11-13-22(14-12-18)15-16-7-3-1-4-8-16/h1,3-4,7-8,17-18H,2,5-6,9-15H2,(H2,20,21,23)
• InChI Key: NYVAUBXJQMOULV-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC(=O)NC2CCN(CC2)CC3=CC=CC=C3
• Molecular Formula: C19H29N3O
• Molecular Weight: 315.5 g/mol
• CAS No.: 179539-57-2

Description

N-(1-benzyl-4-piperidinyl)-N'-cyclohexylurea, commonly known as NPC, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. NPC belongs to the class of piperidine derivatives and has been synthesized using different methods.

Mechanism of Action

The exact mechanism of action of NPC is not fully understood, but it is believed to involve the modulation of neurotransmitter activity in the brain. NPC has been shown to bind to the dopamine and serotonin receptors, which are involved in the regulation of mood, behavior, and cognition. By binding to these receptors, NPC may modulate the release and uptake of neurotransmitters, leading to changes in brain activity.
Biochemical and Physiological Effects:
NPC has been shown to have a range of biochemical and physiological effects, including analgesic, anxiolytic, and sedative effects. NPC has also been shown to have antitumor, antiviral, and antifungal activities. In addition, NPC has been found to modulate the activity of neurotransmitters, such as dopamine and serotonin, which are involved in the regulation of mood, behavior, and cognition.

Advantages and Limitations for Lab Experiments

One of the advantages of using NPC in lab experiments is its ability to modulate the activity of neurotransmitters, which makes it a useful tool for studying the neurochemical basis of behavior and cognition. Another advantage is its potential as a neuroprotective agent, which may have applications in the treatment of neurodegenerative diseases. However, one of the limitations of using NPC in lab experiments is its relatively low solubility in water, which may make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on NPC. One area of research is the development of NPC derivatives with improved solubility and bioavailability. Another area of research is the investigation of the potential therapeutic applications of NPC in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, further studies are needed to fully understand the mechanism of action of NPC and its effects on neurotransmitter activity in the brain.
In conclusion, NPC is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and neuroscience. NPC has been synthesized using different methods and has been extensively studied for its potential applications. Although the exact mechanism of action of NPC is not fully understood, it is believed to involve the modulation of neurotransmitter activity in the brain. Further research is needed to fully understand the potential applications of NPC and its mechanism of action.

Synthesis Methods

NPC can be synthesized using different methods, including the reaction of 1-benzyl-4-piperidone with cyclohexylisocyanate and the reaction of 1-benzyl-4-piperidinol with cyclohexylisocyanate. Both methods involve the use of a solvent, such as ethanol or acetonitrile, and a catalyst, such as triethylamine or pyridine. The reaction is carried out under reflux conditions, and the product is purified using column chromatography or recrystallization.

Scientific Research Applications

NPC has been extensively studied for its potential applications in medicinal chemistry, pharmacology, and neuroscience. In medicinal chemistry, NPC has been investigated for its antitumor, antiviral, and antifungal activities. In pharmacology, NPC has been studied for its analgesic, anxiolytic, and sedative effects. In neuroscience, NPC has been researched for its potential as a neuroprotective agent and its ability to modulate the activity of neurotransmitters, such as dopamine and serotonin.